3-Demethyl Thiocolchicine

• CAS No.: 87424-25-7
• Product Name: 3-Demethyl Thiocolchicine
• Molecular Formula: C21H23NO5S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[(7S)-3-hydroxy-1,2-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• Standard InChI: InChI=1S/C21H23NO5S/c1-11(23)22-15-7-5-12-9-17(25)20(26-2)21(27-3)19(12)13-6-8-18(28-4)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1
• Standard InChIKey: PKYOHQGXPPVIGD-HNNXBMFYSA-N
• Isomeric SMILES: CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)O
• SMILES: CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)O
• Canonical SMILES: CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)O
• Appearance: Yellow Solid
• Melting Point: >200˚C (dec.)
• Description: 3-Demethyl Thiocolchicine is a Thiocolchicine metabolite, used in therapy as an antitunor, antiinflammatory and immunosuppressive agent.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N-[(7S)-5,6,7,9-Tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]acetamide; 2-Demethylthio-colchicine; 3-Demethylthiocolchicine; 3-Desmethylthiocolchicine; 3-O-Demethylthiocolchicine; NSC 361792
• PubChem Compound: 84076
• Last Modified: Nov 11 2021